Cas no 2172145-86-5 (2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)ethoxyacetic acid)

• Product Name: 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)ethoxyacetic acid
• CAS No: 2172145-86-5
• MF: C₂₄H₂₃N₃O₆S
• MW: 481.520924806595
• CID: 5842111
• PubChem ID: 165808834
• Update Time: 2025-10-18

2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)ethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)ethoxyacetic acid
• 2-[2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}formamido)ethoxy]acetic acid
• 2172145-86-5
• EN300-1494088

• Inchi： 1S/C24H23N3O6S/c28-22(29)13-32-10-9-25-23(30)20-14-34-21(27-20)11-26-24(31)33-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： VNPHVRJGDMQGEA-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCOCC(=O)O)=O)N=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.13075664g/mol
• Monoisotopic Mass: 481.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 155Ų

Additional information on 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)ethoxyacetic acid

Introduction to 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)ethoxyacetic Acid (CAS No. 2172145-86-5)

2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)ethoxyacetic acid, identified by its CAS number 2172145-86-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a 9H-fluoren-9-ylmethoxycarbonyl moiety, a 1,3-thiazole ring system, and an ethoxyacetic acid side chain. These structural elements contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The 9H-fluoren-9-ylmethoxycarbonyl group, in particular, is known for its ability to enhance the solubility and stability of bioactive molecules, making it a valuable component in drug design. Additionally, the presence of the 1,3-thiazole ring is associated with a wide range of pharmacological activities, including antimicrobial and anti-inflammatory effects.

The ethoxyacetic acid side chain adds another layer of complexity to the compound's biological profile. This moiety has been shown to interact with various enzymes and receptors, potentially leading to novel mechanisms of action. The combination of these structural features makes 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)ethoxyacetic acid a compelling candidate for further exploration in medicinal chemistry.

Numerous studies have demonstrated the potential therapeutic benefits of compounds with similar structural motifs. For instance, derivatives of the 1,3-thiazole ring have been investigated for their anti-cancer properties, while fluorene-based molecules have shown promise in the treatment of neurological disorders. The unique combination of these elements in 2-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-y]}formamido)ethoxyacetic acid suggests that it may exhibit multiple modes of action simultaneously.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic techniques have been employed to ensure high purity and yield, which are critical for subsequent biological testing. The use of chromatographic methods and spectroscopic techniques has allowed researchers to confirm the structural integrity of the molecule and study its interactions with biological targets.

In vitro studies have begun to reveal the biological activity of 2-2-({2-{((9H-fluoren)-9-ylmethoxycarbonyl}amino)methyl}-1,3-thiazol-4-yl}formamido)ethoxyacetic acid. Initial findings suggest that it may possess inhibitory effects on certain enzymes involved in disease pathways. For example, its interaction with kinases and other signaling molecules has been observed in preliminary assays. These interactions could potentially lead to therapeutic benefits by modulating cellular processes associated with inflammation and cancer progression.

The potential applications of this compound are broad and span multiple therapeutic areas. In oncology, for instance, it may serve as a lead compound for the development of new anti-cancer agents. Its ability to interfere with key signaling pathways could provide a novel approach to treating resistant forms of cancer. Similarly, in the field of neurology, the compound's interaction with neuronal receptors might offer insights into potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological potential, 2-({[(9H-fluorenylmethoxy carbonyl)amino]methyl}-1,3-thia zol-4-yl})formamido)ethoxyacetic acid also holds promise for use as an intermediate in more complex drug synthesis. Its well-defined structure and functional groups make it a versatile building block for designing molecules with tailored properties. Researchers can modify its core structure or append additional functional groups to create derivatives with enhanced biological activity or improved pharmacokinetic profiles.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. Computational methods can help predict how it interacts with biological targets at the molecular level, providing valuable insights before costly wet-lab experiments are conducted. Once synthesized and tested experimentally, these predictions can be refined based on actual data obtained from cell-based assays and animal models.

The development of new drugs is often a lengthy process that requires careful optimization and validation across multiple stages. However，the initial promise shown by 2-({[(9H-fluorenylmethoxy carbonyl)amino]methyl}-1,3-thia zol-4-yl})formamido)et h oxyacetic acid may expedite this process by providing a strong starting point for further development。 Its unique structural features offer opportunities to address unmet medical needs through innovative drug design strategies。

In conclusion，2-({[((9H-fluorenylmethoxycarbonyl) amino)methyl}-1，3-thiazol-4-yl})formamido)et h oxyacetic acid (CAS No.2172145- 86 5) represents an exciting advancement in pharmaceutical chemistry。 With its intricate molecular architecture，this compound exhibits significant potential as both a therapeutic agent and a synthetic intermediate。 Ongoing research aims to fully elucidate its biological activities，optimize its pharmacological properties，and explore its clinical applicability。 As our understanding grows，this molecule may pave the way for novel treatments across various disease areas，offering hope for improved patient outcomes。